Cas no 50623-73-9 (1,2,3,4-Butanetetrol,1,4-bis(4-methylbenzenesulfonate), (2R,3R)-)

• Product Name: 1,2,3,4-Butanetetrol,1,4-bis(4-methylbenzenesulfonate), (2R,3R)-
• CAS No: 50623-73-9
• MF: C₁₈H₂₂O₈S₂
• MW: 430.492483615875
• CID: 381606
• PubChem ID: 275952
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1,4-bis(4-methylbenzenesulfonate), (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,4-bis(4-methylbenzenesulfonate), (2R,3R)-
• (+)-1 4-DI-O-TOSYL-D-THREITOL
• [(2R,3R)-2,3-dihydroxy-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• L-THREITOL 1,4-DI-P-TOSYLATE
• NSC-297839
• NSC-123094
• DTXSID50964860
• NSC297839
• NSC-260675
• NSC123094
• 68138-99-8
• SCHEMBL1730532
• NSC260675
• 50623-73-9
• NSC126574
• FT-0639916
• [2,3-dihydroxy-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• NSC-126574
• 2,3-Dihydroxybutane-1,4-diyl bis(4-methylbenzene-1-sulfonate)

• Inchi： 1S/C18H22O8S2/c1-13-3-7-15(8-4-13)27(21,22)25-11-17(19)18(20)12-26-28(23,24)16-9-5-14(2)6-10-16/h3-10,17-20H,11-12H2,1-2H3
• InChI Key： FOQGPMGPNUYCOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(COS(C1C=CC(C)=CC=1)(=O)=O)O)O

Computed Properties

• Exact Mass: 430.07566
• Monoisotopic Mass: 430.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.397
• Boiling Point: 657.6°Cat760mmHg
• Flash Point: 351.5°C
• Refractive Index: 1.586
• PSA: 127.2
• LogP: 3.29760